Cas no 1803674-20-5 (3-Amino-6-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-6-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine
• CAS No: 1803674-20-5
• MF: C₈H₇F₅N₂O
• MW: 242.145999193192
• CID: 4854698
• Update Time: 2025-10-30

3-Amino-6-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F5N2O/c1-16-4-2-3(7(9)10)15-6(5(4)14)8(11,12)13/h2,7H,14H2,1H3
• InChI Key： PHESSUGUXDOYMB-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(C(F)F)N=1)OC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-6-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Amino-6-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1803674-20-5)

3-Amino-6-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1803674-20-5) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique fluorinated and methoxy substituents, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications due to its structural versatility and reactivity.

The molecular structure of 3-Amino-6-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine features a pyridine core with strategically placed functional groups, including an amino group, a difluoromethyl group, a methoxy group, and a trifluoromethyl group. These moieties contribute to its electron-deficient nature, enhancing its suitability for nucleophilic substitution reactions and cross-coupling reactions. Such properties are particularly relevant in the design of bioactive molecules and advanced materials, aligning with current trends in drug discovery and sustainable chemistry.

In recent years, the demand for fluorinated compounds like 3-Amino-6-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine has surged, driven by their enhanced metabolic stability and improved bioavailability in pharmaceutical applications. This compound is frequently discussed in the context of kinase inhibitors and antiviral agents, addressing pressing global health challenges such as emerging infectious diseases and cancer therapeutics. Its CAS No. 1803674-20-5 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

From an agrochemical perspective, 3-Amino-6-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine is explored for its potential role in developing next-generation pesticides with reduced environmental impact. The difluoromethyl and trifluoromethyl groups are known to enhance the lipophilicity and target specificity of agrochemicals, aligning with the industry's shift toward sustainable farming practices. This resonates with growing consumer interest in organic food production and eco-friendly pest control solutions.

The synthesis of 3-Amino-6-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine typically involves multi-step organic reactions, including halogenation, amination, and methoxylation. Advanced techniques such as microwave-assisted synthesis and flow chemistry are increasingly employed to optimize yield and reduce reaction times, reflecting the broader adoption of green chemistry principles. These innovations are frequently searched by chemists seeking efficient synthetic routes for complex heterocycles.

Analytical characterization of this compound relies on techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the structural integrity and purity of CAS No. 1803674-20-5, which is crucial for reproducibility in research. The compound's spectral data is often shared in open-access databases, supporting collaborative efforts in chemical innovation.

As the scientific community continues to investigate 3-Amino-6-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine, its applications in electronic materials and catalysis are also gaining traction. The electron-withdrawing nature of its substituents makes it a candidate for organic semiconductors and ligand design in transition metal catalysis. These areas align with trending topics like renewable energy and carbon-neutral technologies, further amplifying its relevance.

In summary, 3-Amino-6-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1803674-20-5) represents a multifunctional building block with diverse applications across life sciences and advanced materials. Its unique fluorine-rich architecture and tunable reactivity position it at the forefront of modern chemical research, addressing both academic inquiries and industrial needs. For researchers navigating the complexities of heterocyclic chemistry, this compound offers a compelling case study in molecular design and functional group interplay.